Cas no 56876-28-9 (4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol)

• Product Name: 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol
• CAS No: 56876-28-9
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 379531
• PubChem ID: 327637
• Update Time: 2025-11-06

4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-amino-2-(2H-tetrazol-5-yl)ethyl]-
• 4-[2-amino-2-(2H-tetrazol-5-yl)ethyl]phenol
• NSC-303563
• 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol
• DTXSID60316437
• 56876-28-9
• NSC303563

• Inchi： 1S/C9H11N5O/c10-8(9-11-13-14-12-9)5-6-1-3-7(15)4-2-6/h1-4,8,15H,5,10H2,(H,11,12,13,14)
• InChI Key： SFFNWCLVUDDUMU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(C1N=NNN=1)N

Computed Properties

• Exact Mass: 205.09653
• Monoisotopic Mass: 205.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.681
• PSA: 100.71

Additional information on 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol

4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol: A Comprehensive Overview

4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol is a compound with the CAS registry number 56876-28-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, combining a phenolic group with a tetrazole moiety, making it a versatile molecule with potential applications in drug design and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol is characterized by a phenolic ring substituted at the para position with an ethyl group that contains both an amino and a tetrazole group. The tetrazole ring, a five-membered aromatic structure containing four nitrogen atoms, contributes to the compound's stability and reactivity. This arrangement allows for diverse interactions, including hydrogen bonding and π-π stacking, which are crucial for its biological activity. Recent studies have highlighted its potential as a scaffold for developing new pharmaceutical agents targeting various disease states.

One of the most promising applications of 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its ability to act as a precursor for constructing complex molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, modifications to the amino group have led to derivatives that exhibit enhanced bioavailability and selectivity towards specific cellular pathways. These findings underscore the importance of this compound in advancing drug discovery efforts.

Moreover, the synthesis of 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol has been optimized through innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield and purity but also reduce reaction times, making large-scale production more feasible. The integration of green chemistry principles in these processes has further contributed to the sustainability of its manufacturing.

In terms of pharmacological activity, recent investigations have demonstrated that 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol possesses potent antioxidant properties, which are attributed to its ability to scavenge free radicals. This characteristic makes it a potential candidate for developing therapeutic agents against oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, its anti-inflammatory effects have been studied in preclinical models, showing promise for treating chronic inflammatory diseases.

The compound's unique combination of structural features also lends itself to applications in materials science. For example, derivatives of 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol have been explored as components in advanced materials such as conductive polymers and stimuli-responsive hydrogels. These materials exhibit tunable mechanical properties and responsiveness to external stimuli, opening avenues for their use in sensors, drug delivery systems, and soft robotics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(2-Amino-2-(1H-tetrazol-5-yl)ethyl)phenol. Quantum mechanical calculations have revealed that the tetrazole moiety plays a critical role in stabilizing charge transfer processes, which is essential for its electronic properties. This understanding has facilitated the design of new derivatives with tailored electronic characteristics for specific applications.

In conclusion, 4-(2-Amino-2-(1H-tetrazol-5-y l ethyl ) phen ol) (CAS No: 56876 - 0 - 9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing both academic research and industrial innovations. As ongoing studies continue to uncover new facets of its properties and functionalities, this compound is poised to make substantial contributions to the fields of chemistry and pharmacology.